![molecular formula C18H18N4OS B285497 N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide](/img/structure/B285497.png)
N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide
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Overview
Description
N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide, also known as DMTA, is a chemical compound that has been widely studied for its potential applications in scientific research.
Scientific Research Applications
N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide has been studied for its potential applications in various scientific research fields, including cancer research, neuroscience, and microbiology. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. In neuroscience, this compound has been shown to modulate the activity of certain neurotransmitter systems, suggesting its potential use in the treatment of neurological disorders. In microbiology, this compound has been shown to have antimicrobial activity against a variety of bacterial and fungal species, making it a potential candidate for the development of new antimicrobial agents.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the modulation of various cellular signaling pathways. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, possibly through the inhibition of the PI3K/Akt signaling pathway. In neurons, this compound has been shown to modulate the activity of GABA and glutamate receptors, which are involved in the regulation of neurotransmitter release and synaptic plasticity. In bacteria and fungi, this compound has been shown to disrupt cell membrane integrity, leading to cell death.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, this compound has been shown to induce oxidative stress and DNA damage, leading to cell cycle arrest and apoptosis. In neurons, this compound has been shown to modulate neurotransmitter release and synaptic plasticity, leading to changes in behavior and cognition. In bacteria and fungi, this compound has been shown to disrupt cell membrane integrity, leading to cell death.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide in lab experiments is its broad range of potential applications in various scientific research fields. Another advantage is its relatively low toxicity compared to other chemical compounds. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to use in certain experimental procedures.
Future Directions
There are several future directions for research on N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide. One direction is to further investigate its potential applications in cancer therapy, including its efficacy in combination with other chemotherapeutic agents. Another direction is to investigate its potential use in the treatment of neurological disorders, such as epilepsy and Alzheimer's disease. Additionally, further research is needed to elucidate the mechanism of action of this compound and to identify its molecular targets.
Synthesis Methods
N-(2,5-dimethylphenyl)-2-[(1-phenyl-1H-1,2,4-triazol-5-yl)sulfanyl]acetamide can be synthesized using a multistep process involving the reaction of 2,5-dimethylphenylamine with 1-phenyl-1H-1,2,4-triazole-5-thiol, followed by acetylation with acetic anhydride. The resulting product is then purified using column chromatography to obtain pure this compound.
Properties
Molecular Formula |
C18H18N4OS |
---|---|
Molecular Weight |
338.4 g/mol |
IUPAC Name |
N-(2,5-dimethylphenyl)-2-[(2-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C18H18N4OS/c1-13-8-9-14(2)16(10-13)21-17(23)11-24-18-19-12-20-22(18)15-6-4-3-5-7-15/h3-10,12H,11H2,1-2H3,(H,21,23) |
InChI Key |
WHWATWGTYNEVAI-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=NN2C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NC=NN2C3=CC=CC=C3 |
Origin of Product |
United States |
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